2-Fluoro-4-(4-methoxyphenyl)phenol, 95%

• IUPAC Name: 2-fluoro-4-(4-methoxyphenyl)phenol
• InChI: InChI=1S/C13H11FO2/c1-16-11-5-2-9(3-6-11)10-4-7-13(15)12(14)8-10/h2-8,15H,1H3
• InChI Key: KBXAGFLCGDOBDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=C(C=C2)O)F
• Molecular Formula: C13H11FO2
• DSSTOX Substance ID: DTXSID90684156
• Molecular Weight: 218.22 g/mol
• CAS RN: 1261918-02-8

Description

2-Fluoro-4-(4-methoxyphenyl)phenol (95%), also known as 2-F4MPP or 2-FMPP, is a synthetic compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 206.2 g/mol and a melting point of approximately 140-142°C. 2-F4MPP is a derivative of phenol, which is an aromatic organic compound that is widely used in the synthesis of pharmaceuticals, fragrances, and other products.

Scientific Research Applications

2-Fluoro-4-(4-methoxyphenyl)phenol, 95% is used in a variety of scientific research applications, including the study of enzyme-catalyzed reactions, the investigation of the structure and function of proteins, and the study of the effects of pharmaceuticals on biological systems. It has also been used in the synthesis of various compounds, such as chiral compounds and organometallic complexes.

Mechanism of Action

2-Fluoro-4-(4-methoxyphenyl)phenol, 95% is believed to act as a catalyst in enzyme-catalyzed reactions. It is thought to interact with the active site of the enzyme, allowing the reaction to proceed more quickly and efficiently. Additionally, it is believed to act as an inhibitor of certain enzymes, preventing them from catalyzing the desired reaction.
Biochemical and Physiological Effects
2-Fluoro-4-(4-methoxyphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and monoamine oxidase. Additionally, it has been shown to increase the activity of certain enzymes, such as cytochrome P450. Furthermore, it has been shown to have anti-inflammatory and antioxidant effects in cell cultures.

Advantages and Limitations for Lab Experiments

The use of 2-Fluoro-4-(4-methoxyphenyl)phenol, 95% in laboratory experiments has several advantages. It is relatively stable and can be stored at room temperature for extended periods of time. Additionally, it is soluble in both organic solvents and water, making it easy to use in a variety of experiments. The main limitation of 2-Fluoro-4-(4-methoxyphenyl)phenol, 95% is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

The use of 2-Fluoro-4-(4-methoxyphenyl)phenol, 95% in scientific research is likely to continue to grow as researchers continue to explore its potential applications. Possible future directions include the study of its effects on cancer cells, its role in the synthesis of new pharmaceuticals, and its use in the development of new catalysts for chemical reactions. Additionally, further research into its biochemical and physiological effects could lead to new therapeutic applications.

Synthesis Methods

2-Fluoro-4-(4-methoxyphenyl)phenol, 95% is synthesized via a multi-step process that involves the reaction of 4-methoxyphenol with trifluoroacetic anhydride. The reaction yields a trifluoroacetylated intermediate that is then reacted with sodium hydroxide to produce the desired product. The entire reaction is carried out under anhydrous conditions to prevent hydrolysis of the trifluoroacetylated intermediate.